5-(4-(dimethylamino)phenyl)-1-ethyl-8,8-dimethyl-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,5H)-trione

Specification

• CAS No.: 868214-81-7
• Molecular Formula: C23H28N4O3
• Molecular Weight: 408.502
• IUPAC Name: 5-[4-(dimethylamino)phenyl]-1-ethyl-8,8-dimethyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6-trione
• Standard InChI: InChI=1S/C23H28N4O3/c1-6-27-20-19(21(29)25-22(27)30)17(13-7-9-14(10-8-13)26(4)5)18-15(24-20)11-23(2,3)12-16(18)28/h7-10,17,24H,6,11-12H2,1-5H3,(H,25,29,30)
• Standard InChI Key: QCJCINCFZJLOCL-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC=C(C=C4)N(C)C)C(=O)NC1=O

Introduction

Structural and Molecular Characteristics

Chemical Identity and Nomenclature

The compound is systematically named 5-[4-(dimethylamino)phenyl]-1-ethyl-8,8-dimethyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6-trione under IUPAC nomenclature. Its molecular formula is $\text{C}_{23}\text{H}_{28}\text{N}_4\text{O}_3$, with a molecular weight of 408.502 g/mol.

Table 1: Key Physicochemical Properties

Property	Value
CAS Number	868214-81-7
Molecular Formula	$\text{C}_{23}\text{H}_{28}\text{N}_4\text{O}_3$
Molecular Weight	408.502 g/mol
IUPAC Name	5-[4-(Dimethylamino)phenyl]-1-ethyl-8,8-dimethyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6-trione
SMILES	CCN1C2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC=C(C=C4)N(C)C)C(=O)NC1=O

Structural Features

The molecule consists of a fused pyrimido[4,5-b]quinoline core, a tricyclic system integrating pyrimidine and quinoline moieties. Key substituents include:

• A 4-(dimethylamino)phenyl group at position 5, contributing electron-donating properties.

• An ethyl group at position 1, enhancing lipophilicity.

• Two methyl groups at position 8, providing steric stabilization.

• Three ketone functionalities (trione) at positions 2, 4, and 6, enabling hydrogen bonding.

The stereoelectronic effects of these groups influence reactivity and potential biological interactions.

Synthesis and Optimization

Reaction Pathway

The synthesis leverages a four-component coupling reaction involving:

• Aldehydes: Likely 4-(dimethylamino)benzaldehyde to introduce the aryl group.

• Amines: Ethylamine derivatives to incorporate the ethyl substituent.

• Dimedone: A cyclic diketone for constructing the quinoline backbone.

• Barbituric acid: Provides the pyrimidine trione moiety.

The reaction is catalyzed by tungstophosphoric acid ($\text{H}_3\text{PW}_{12}\text{O}_{40}$) under solvent-free conditions, achieving yields of 70–90%.

Table 2: Exemplary Synthesis Conditions

Parameter	Detail
Catalyst	$\text{H}_3\text{PW}_{12}\text{O}_{40}$ (5 mol%)
Temperature	80–100°C
Reaction Time	3–5 hours
Workup	Filtration and recrystallization

Mechanistic Insights

The reaction proceeds via:

• Knoevenagel condensation between the aldehyde and dimedone.

• Michael addition of the amine to the intermediate.

• Cyclocondensation with barbituric acid to form the pyrimidine ring.
  The catalyst facilitates proton transfer and stabilizes transition states, enhancing reaction efficiency.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• $^1\text{H}$ NMR: Signals for aromatic protons (δ 6.5–7.5 ppm), methyl groups (δ 1.0–1.5 ppm), and ethyl chain (δ 1.2–1.4 ppm triplet, δ 3.3–3.5 ppm quartet).

• $^{13}\text{C}$ NMR: Peaks corresponding to carbonyl carbons (δ 165–175 ppm), aromatic carbons (δ 110–150 ppm), and aliphatic carbons (δ 10–50 ppm).

Mass Spectrometry (MS)

The molecular ion peak at m/z 408.5 confirms the molecular weight. Fragmentation patterns include loss of the ethyl group ($\text{-C}_2\text{H}_5$, m/z 363) and sequential cleavage of the dimethylamino moiety.

Future Research Directions

Structure-Activity Relationship (SAR) Studies

• Modifying the ethyl group to longer alkyl chains to modulate lipophilicity.

• Replacing the dimethylamino group with other electron-donating/withdrawing substituents.

Computational Modeling

Molecular docking simulations could predict interactions with targets like DNA gyrase or proteasome subunits, guiding rational drug design.

In Vivo Toxicity Profiling

Acute and chronic toxicity studies in model organisms are critical for advancing therapeutic applications.